Cas no 327088-90-4 ((E)-5-(2-(4-((difluoromethyl)thio)phenyl)hydrazono)-2-hydroxy-6-imino-5,6-dihydropyrimidin-4(3H)-one)

• Product Name: (E)-5-(2-(4-((difluoromethyl)thio)phenyl)hydrazono)-2-hydroxy-6-imino-5,6-dihydropyrimidin-4(3H)-one
• CAS No: 327088-90-4
• MF: C₁₁H₉F₂N₅O₂S
• MW: 313.283266782761
• CID: 6613976
• PubChem ID: 135672526
• Update Time: 2025-06-30

(E)-5-(2-(4-((difluoromethyl)thio)phenyl)hydrazono)-2-hydroxy-6-imino-5,6-dihydropyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• HMS1652M05
• (E)-5-(2-(4-((difluoromethyl)thio)phenyl)hydrazono)-2-hydroxy-6-imino-5,6-dihydropyrimidin-4(3H)-one
• AB00672769-01
• 6-amino-5-[[4-(difluoromethylsulfanyl)phenyl]diazenyl]-1H-pyrimidine-2,4-dione
• (5E)-5-(2-{4-[(difluoromethyl)sulfanyl]phenyl}hydrazin-1-ylidene)-2-hydroxy-6-imino-3,4,5,6-tetrahydropyrimidin-4-one
• AKOS003612737
• F0871-0547
• 327088-90-4

• Inchi： 1S/C11H9F2N5O2S/c12-10(13)21-6-3-1-5(2-4-6)17-18-7-8(14)15-11(20)16-9(7)19/h1-4,10H,(H4,14,15,16,19,20)/b18-17+
• InChI Key： ABHPTFHOHIKECR-ISLYRVAYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)/N=N/C1C(NC(NC=1N)=O)=O

Computed Properties

• Exact Mass: 313.04450204g/mol
• Monoisotopic Mass: 313.04450204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on (E)-5-(2-(4-((difluoromethyl)thio)phenyl)hydrazono)-2-hydroxy-6-imino-5,6-dihydropyrimidin-4(3H)-one

Compound Introduction: (E)-5-(2-(4-((difluoromethyl)thio)phenyl)hydrazono)-2-hydroxy-6-imino-5,6-dihydropyrimidin-4(3H)-one (CAS No. 327088-90-4)

(E)-5-(2-(4-((difluoromethyl)thio)phenyl)hydrazono)-2-hydroxy-6-imino-5,6-dihydropyrimidin-4(3H)-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 327088-90-4, belongs to the class of hydrazono derivatives and exhibits promising characteristics for further exploration in medicinal applications.

The molecular structure of this compound features a pyrimidinone core, which is a common scaffold in many biologically active molecules. The presence of multiple functional groups, including a hydrazono moiety and hydroxyl groups, contributes to its potential reactivity and interaction with biological targets. Specifically, the 4-((difluoromethyl)thio)phenyl substituent introduces a unique electronic environment that may influence the compound's pharmacokinetic behavior and binding affinity to specific receptors or enzymes.

In recent years, there has been growing interest in developing novel compounds with pyrimidine derivatives due to their wide range of biological activities. Pyrimidinones, in particular, have been extensively studied for their roles in antiviral, anticancer, and anti-inflammatory therapies. The compound under discussion may represent a valuable addition to this class of molecules, offering new opportunities for drug discovery and development.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex pharmacophores. The hydrazono group, for instance, can undergo various chemical transformations, such as condensation reactions or cyclization processes, which could lead to the synthesis of novel heterocyclic compounds with enhanced biological activity. This flexibility makes it an attractive candidate for medicinal chemists seeking to design next-generation therapeutic agents.

The difluoromethyl group in the phenyl ring is another key feature that warrants further investigation. Difluoromethyl substituents are known to improve metabolic stability and binding affinity in many drug candidates. By incorporating this moiety into the molecular framework, the compound may exhibit superior pharmacological properties compared to its unsubstituted counterparts. This feature aligns with current trends in drug design, where optimizing molecular structure for improved efficacy and safety is paramount.

Recent studies have highlighted the importance of hydrazono derivatives in medicinal chemistry. These compounds have shown promise in inhibiting various enzymatic targets involved in disease pathways. For example, some hydrazono-based molecules have demonstrated antitumor activity by targeting key enzymes such as topoisomerases or kinases. The compound described here may share similar mechanisms of action or offer new insights into how these functional groups interact with biological systems.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the hydrazono linkage between the aldehyde and hydrazine derivatives, followed by cyclization to form the pyrimidinone core. The introduction of the 4-((difluoromethyl)thio)phenyl group typically involves nucleophilic substitution or cross-coupling reactions, depending on the synthetic route chosen.

In terms of pharmaceutical applications, this compound holds potential as an intermediate in the synthesis of more complex drugs. Its unique structural features make it a versatile building block that can be modified further to explore different biological activities. For instance, replacing the hydroxyl group with other functional groups could alter its solubility profile or enhance its bioavailability.

The use of computational methods has become increasingly important in evaluating the pharmacological properties of novel compounds like this one. Molecular modeling techniques can predict how the molecule might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help identify promising leads for further development.

In conclusion, (E)-5-(2-(4-((difluoromethyl)thio)phenyl)hydrazono)-2-hydroxy-6-imino-5,6-dihydropyrimidin-4(3H)-one (CAS No. 327088-90-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and synthetic accessibility make it an attractive candidate for further exploration in drug discovery programs aimed at developing new therapeutic agents.